Cas no 1903247-86-8 (2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide)

• Product Name: 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide
• CAS No: 1903247-86-8
• MF: C₁₃H₁₂ClFN₂O₂
• MW: 282.697985649109
• CID: 5549544
• Update Time: 2025-05-25

2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide

• Inchi： 1S/C13H12ClFN2O2/c14-12-6-10(15)3-4-11(12)13(18)16-5-1-2-9-7-17-19-8-9/h3-4,6-8H,1-2,5H2,(H,16,18)
• InChI Key： ZDIOGHMPFUIUTM-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CON=C1)(=O)C1=CC=C(F)C=C1Cl

Additional information on 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide

Comprehensive Overview of 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide (CAS No. 1903247-86-8)

2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide (CAS No. 1903247-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzamide core substituted with chloro and fluoro groups, along with a 1,2-oxazol-4-yl propyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

The compound's synthetic pathway often involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its performance in drug formulation or agrochemical development. Recent studies highlight its relevance in addressing antimicrobial resistance, a global health concern, by exploring its efficacy against resistant bacterial strains. Additionally, its structure-activity relationship (SAR) is a hot topic in computational chemistry, where AI-driven models predict its interactions with biological systems.

In the context of green chemistry, 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide is being evaluated for sustainable synthesis methods to minimize environmental impact. This aligns with the growing demand for eco-friendly pharmaceuticals and biodegradable agrochemicals. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure, ensuring compliance with regulatory standards such as ICH guidelines.

The compound's potential extends to cancer research, where its derivatives are investigated for kinase inhibition—a key mechanism in targeted therapies. Its fluorinated moiety enhances metabolic stability, a feature highly valued in drug discovery. Moreover, its oxazole ring contributes to its versatility, enabling modifications for improved bioavailability and selectivity. These attributes make it a subject of patents and peer-reviewed publications, reflecting its commercial and academic significance.

From an industrial perspective, scalability and cost-effectiveness are critical for 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide production. Innovations in continuous flow chemistry and catalytic processes are being explored to optimize yields. The compound's compatibility with high-throughput screening platforms further accelerates its adoption in precision medicine and crop protection solutions. As the scientific community prioritizes personalized therapeutics and sustainable agriculture, this compound stands at the intersection of cutting-edge research and real-world applications.

In summary, 2-chloro-4-fluoro-N-[3-(1,2-oxazol-4-yl)propyl]benzamide (CAS No. 1903247-86-8) exemplifies the convergence of chemical innovation and multidisciplinary science. Its role in addressing contemporary challenges—from drug resistance to environmental sustainability—underscores its value in both academic and industrial settings. Future research will likely focus on expanding its utility through derivatization and mechanistic studies, solidifying its place in modern chemistry.